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Compound of Interest

Compound Name: 3-chloro-N-methylaniline

Cat. No.: B1345671 Get Quote

An In-depth Technical Guide to the Safety, Handling, and MSDS of 3-chloro-N-methylaniline

This document provides a comprehensive overview of the safety, handling, and Material Safety

Data Sheet (MSDS) information for 3-chloro-N-methylaniline (CAS No. 7006-52-2). It is

intended for researchers, scientists, and professionals in drug development who may handle

this compound.

Chemical Identification
3-chloro-N-methylaniline is a secondary amine and a chlorinated aromatic compound.[1][2] It

is used as a starting material or intermediate in the synthesis of various chemical compounds,

including N1-(3-chlorophenyl)-N1-methyl-1,2-ethanediamine dihydrochloride.[1][2]

Identifier Value

IUPAC Name 3-chloro-N-methylaniline[3]

Synonyms Benzenamine, 3-chloro-N-methyl-[3]

CAS Number 7006-52-2[1][3]

Molecular Formula C₇H₈ClN[3]

Molecular Weight 141.60 g/mol [1][3]

InChI Key WFGYSQDPURFIFL-UHFFFAOYSA-N[1]
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Hazard Identification
3-chloro-N-methylaniline is classified as a hazardous substance. The GHS classification

indicates it can be harmful if swallowed, in contact with skin, or inhaled, and causes skin and

eye irritation.[3][4] It may also cause respiratory irritation and is suspected of causing genetic

defects and damage to organs through prolonged or repeated exposure.[4]

Signal Word: Warning[3][4]

Hazard Pictograms: GHS07, GHS08

Table 1: GHS Hazard and Precautionary Statements
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Code Statement Source

Hazard Statements

H302 Harmful if swallowed [3][4]

H312 Harmful in contact with skin [3][4]

H315 Causes skin irritation [3][4]

H319 Causes serious eye irritation [3][4]

H331 Toxic if inhaled [4]

H335 May cause respiratory irritation [3][4]

H341
Suspected of causing genetic

defects
[4]

H373

May cause damage to organs

through prolonged or repeated

exposure

[4]

Precautionary Statements

P201/P202

Obtain special instructions

before use / Do not handle

until all safety precautions

have been read and

understood

[4]

P260/P261

Do not breathe

dust/fume/gas/mist/vapours/sp

ray

[4]

P264
Wash skin thoroughly after

handling
[4]

P270
Do not eat, drink or smoke

when using this product
[4]

P271
Use only outdoors or in a well-

ventilated area
[4]
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Code Statement Source

P280

Wear protective

gloves/protective clothing/eye

protection/face protection

[4]

P302+P352
IF ON SKIN: Wash with plenty

of water
[5]

P304+P340

IF INHALED: Remove victim to

fresh air and keep at rest in a

position comfortable for

breathing

[4]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing

[4]

P308+P313
IF exposed or concerned: Get

medical advice/attention
[4]

P405 Store locked up [4]

| P501 | Dispose of contents/container to an approved waste disposal plant |[5] |

Physical and Chemical Properties
Table 2: Physical and Chemical Properties of 3-chloro-N-methylaniline

Property Value Source

Physical State Liquid [6]

Boiling Point 243-244 °C [1][2]

Density 1.156 g/mL at 25 °C [1][2]

| Refractive Index | n20/D 1.5840 |[1][2] |

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.chemicalbook.com/msds/3-chloro-n-methylaniline.pdf
https://store.apolloscientific.co.uk/storage/msds/OR30782_msds.pdf
https://www.chemicalbook.com/msds/3-chloro-n-methylaniline.pdf
https://www.chemicalbook.com/msds/3-chloro-n-methylaniline.pdf
https://www.chemicalbook.com/msds/3-chloro-n-methylaniline.pdf
https://www.chemicalbook.com/msds/3-chloro-n-methylaniline.pdf
https://store.apolloscientific.co.uk/storage/msds/OR30782_msds.pdf
https://www.benchchem.com/product/b1345671?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC146491000&productDescription=3-CHLORO-2-METHYLANILINE+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/product/aldrich/532215
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7429332.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/532215
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7429332.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/532215
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7429332.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid Measures
Prompt medical attention is crucial in case of exposure. Always show the safety data sheet to

the attending physician.[7][8]

General Advice: Consult a physician immediately.[4]

If Inhaled: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration and consult a physician.[6][7]

In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected

area with soap and plenty of water. Seek medical attention.[5][7]

In Case of Eye Contact: Rinse cautiously and thoroughly with water for several minutes.[4] If

present, remove contact lenses if it is easy to do so. Continue rinsing and seek immediate

medical advice.[4][5]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person.[8] Rinse the mouth with water and consult a physician immediately.[7][8]

Absorption of chloroanilines into the body can lead to the formation of methemoglobin, causing

cyanosis (a bluish discoloration of the skin).[7][8] The onset of symptoms may be delayed by 2

to 4 hours or more.[7][8]
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Route of Exposure Immediate Action

Exposure Event

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to Fresh Air
Provide Artificial Respiration if Needed

Remove Contaminated Clothing
Wash with Soap and Water

Rinse Eyes Cautiously with Water
Remove Contact Lenses

Rinse Mouth
Do NOT Induce Vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

First aid response to exposure incidents.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[7][8]

Unsuitable Extinguishing Media: Do not use a heavy water stream.[9]

Specific Hazards: Combustion may produce toxic fumes, including carbon oxides (CO, CO₂),

nitrogen oxides (NOx), and hydrogen chloride gas.[6][7][8]

Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with skin and eyes.[6][7][8]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area.[7] Wear personal protective

equipment, including respiratory protection, chemical-resistant gloves, and safety goggles.[8]

Avoid breathing vapors, mist, or gas and ensure adequate ventilation.[4][7]
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Environmental Precautions: Prevent the substance from entering drains, sewers, or

waterways.[7][8] Discharge into the environment must be avoided.[7]

Methods for Containment and Cleaning Up: For spills, use an inert absorbent material (e.g.,

sand, earth, or vermiculite) to soak up the substance.[7][10] Collect the material into suitable,

labeled, and closed containers for disposal as hazardous waste.[7][8]

Spill Detected

Evacuate Area &
Ensure Ventilation

Don Personal Protective
Equipment (PPE)

Contain Spill with
Inert Absorbent Material

Collect Waste into
Sealed, Labeled Containers

Decontaminate Spill Area
and Equipment

Dispose of Waste via
Licensed Disposal Company

Click to download full resolution via product page
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Workflow for handling an accidental release.

Handling and Storage
Safe Handling: Use in a well-ventilated area.[4] Avoid all personal contact, including

inhalation of vapors or mist and contact with skin and eyes.[4][5][7] Do not eat, drink, or

smoke when using this product.[4] Wash hands thoroughly after handling.[4]

Storage Conditions: Store in a cool, dry, and well-ventilated place.[4][7] Keep containers

tightly closed and sealed.[4][7] Store locked up.[4] Containers that have been opened must

be carefully resealed and kept upright to prevent leakage.[7][8]

Incompatible Materials: Avoid contact with strong oxidizing agents, acids, acid chlorides, acid

anhydrides, and chloroformates.[6][8]

Exposure Controls and Personal Protection
Engineering Controls: Ensure adequate ventilation, especially in confined areas.[6] Eyewash

stations and safety showers should be located close to the workstation.[6]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield. Use equipment

tested and approved under government standards such as NIOSH (US) or EN 166 (EU).

[7][11]

Skin Protection: Handle with chemical-resistant gloves (inspect before use).[7] Wear a

complete suit protecting against chemicals. The type of protective equipment must be

selected based on the concentration and amount of the dangerous substance at the

specific workplace.[7]

Respiratory Protection: If risk assessment indicates that air-purifying respirators are

necessary, use a full-face respirator with appropriate cartridges (e.g., type ABEK (EN

14387)) as a backup to engineering controls.[7]

Stability and Reactivity
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Reactivity: No data is available for 3-chloro-N-methylaniline, but related compounds may

be sensitive to prolonged exposure to air and light.[12]

Chemical Stability: The material is stable under normal, recommended storage conditions.[6]

[8]

Possibility of Hazardous Reactions: No hazardous reactions are known under normal

processing conditions.[6]

Conditions to Avoid: Incompatible products.[6]

Incompatible Materials: Strong oxidizing agents, acids, acid anhydrides, acid chlorides, and

chloroformates.[6][8]

Hazardous Decomposition Products: Under fire conditions, it may decompose to form carbon

oxides, nitrogen oxides (NOx), and hydrogen chloride gas.[6][8]

Toxicological Information
This substance is considered toxic and may cause significant health effects through various

exposure routes. Absorption can lead to methemoglobinemia, with symptoms like cyanosis,

headache, nausea, and confusion that may be delayed.[7]

Table 3: Acute Toxicity Data for Related Chloroanilines

Route Species Value Compound Source

Oral LD50 Rat 574 mg/kg
3-Chloro-2-
methylaniline

[6][8]

Oral LD50 Rat (male)
ca. 754 mg/kg

bw

3-chloro-o-

toluidine
[11]

| Dermal LD50 | Rat (male) | 765 mg/kg bw | 3-chloro-o-toluidine |[11] |

Note: Data is for structurally similar compounds as specific LD50 values for 3-chloro-N-
methylaniline were not found in the provided search results.
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Ecological Information
This substance is expected to be toxic to aquatic life, potentially with long-lasting effects.[7]

Environmental release should be strictly avoided.[7]

Table 4: Ecotoxicity Data for Related Chloroanilines

Test Species Value Compound Source

Toxicity to fish
(LC50)

Danio rerio
(zebra fish)

33.2 mg/l - 96 h
3-Chloro-2-
methylaniline

[8]

Toxicity to

daphnia (EC50)

Daphnia magna

(Water flea)

1.8 - 3.2 mg/l -

48 h

3-Chloro-2-

methylaniline
[8]

| Toxicity to fish (LC0) | Leuciscus idus | 6 mg/L - 96 h | 3-chloro-o-toluidine |[11] |

Note: Data is for structurally similar compounds as specific ecotoxicity values for 3-chloro-N-
methylaniline were not found in the provided search results.

Disposal Considerations
Dispose of this chemical and its container as hazardous waste.[7] Offer surplus and non-

recyclable solutions to a licensed disposal company.[8] Do not allow the product to enter

drains.[7] Disposal must be in accordance with all applicable federal, state, and local

environmental regulations.[5]

Transport Information
Proper shipping classification and labeling are required for the transport of this hazardous

material. Consult relevant regulations (e.g., DOT, IATA, IMDG) for specific requirements.

Regulatory Information
This substance is subject to various chemical regulations. Users should ensure compliance

with all relevant national and international laws. For example, it is listed under GHS

classifications.[3]
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Other Information
The information provided in this guide is based on currently available data and is believed to be

accurate. However, it is provided without any warranty, express or implied, regarding its

correctness. The conditions or methods of handling, storage, use, and disposal of the product

are beyond our control and may be beyond our knowledge. For these and other reasons, we

do not assume responsibility and expressly disclaim liability for loss, damage, or expense

arising out of or in any way connected with the handling, storage, use, or disposal of this

product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1345671#3-chloro-n-methylaniline-safety-handling-
and-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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